Cas no 101043-65-6 (Pyrene,1-nitro-6-nitroso-)

• Product Name: Pyrene,1-nitro-6-nitroso-
• CAS No: 101043-65-6
• MF: C₁₆H₈N₂O₃
• MW: 276.24632358551
• CID: 174525
• PubChem ID: 114987
• Update Time: 2025-04-19

Pyrene,1-nitro-6-nitroso- Chemical and Physical Properties

Names and Identifiers

• Pyrene,1-nitro-6-nitroso-
• 1-Nitro-6-nitrosopyrene
• 1-Nitroso-6-nitropyrene
• CCRIS 3236
• UNII-R5SG06P1AA
• DTXSID60143700
• R5SG06P1AA
• 101043-65-6
• NITRO-6-NITROSOPYRENE, 1-
• Pyrene, 1-nitro-6-nitroso-

• Inchi： 1S/C16H8N2O3/c19-17-13-7-3-9-2-6-12-14(18(20)21)8-4-10-1-5-11(13)15(9)16(10)12/h1-8H
• InChI Key： WWKLDZDOXNNLAM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)N=O)=O

Computed Properties

• Exact Mass: 276.05354
• Monoisotopic Mass: 276.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 72.57